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Compound of Interest

Compound Name: Tiglic Anhydride

CAS No.: 14316-68-8

Cat. No.: B1631217

Get Quote

In the landscape of organic synthesis, the choice of an acylating agent is pivotal, directly

influencing reaction efficiency, selectivity, and overall yield. This guide provides a

comprehensive comparison of two such reagents derived from tiglic acid: tiglic anhydride and

tigloyl chloride. Tailored for researchers, scientists, and professionals in drug development, this

document delves into the nuanced differences in their reactivity, supported by mechanistic

insights and practical experimental considerations.

At a Glance: Chemical and Physical Properties
A fundamental understanding of the physical and chemical properties of tiglic anhydride and

tigloyl chloride is essential for their effective application and safe handling. The following table

summarizes their key characteristics.
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Property Tiglic Anhydride Tigloyl Chloride

Molecular Formula C10H14O3[1][2] C5H7ClO[3]

Molecular Weight 182.22 g/mol [4] 118.56 g/mol [3][5]

Appearance -
Colorless to almost colorless

clear liquid[5]

Boiling Point - 145 °C[3][5]

Density - 1.08 g/cm³[3]

Storage Conditions -
Refrigerated (0-10°C), under

inert gas[5]

Key Hazards Irritant

Flammable, Corrosive, Causes

severe skin burns and eye

damage[3][5][6]

The Core of Reactivity: An Electronic and Steric
Comparison
The difference in reactivity between tiglic anhydride and tigloyl chloride stems from the nature

of their leaving groups. In tigloyl chloride, the leaving group is a chloride ion (Cl⁻), whereas in

tiglic anhydride, it is a carboxylate ion (CH₃CH=C(CH₃)COO⁻).

Acyl chlorides, such as tigloyl chloride, are generally more reactive than acid anhydrides.[7][8]

[9][10] This heightened reactivity is attributed to the superior ability of the chloride ion to act as

a leaving group compared to the carboxylate anion. The chloride ion is a weaker base and

more stable in solution. Consequently, the carbonyl carbon in tigloyl chloride is more

electrophilic and susceptible to nucleophilic attack.

This fundamental difference in reactivity dictates the choice of reaction conditions. Reactions

with tigloyl chloride are often rapid and can be performed at lower temperatures, while

reactions with tiglic anhydride may require heating or the use of a catalyst to proceed at a

reasonable rate.[7][11]
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Application in Synthesis: Acylation Reactions
The primary application of both tiglic anhydride and tigloyl chloride is in acylation reactions,

specifically the formation of esters and amides. The choice between the two reagents can

significantly impact the outcome of the synthesis.

Esterification
Both reagents react with alcohols to form tiglate esters, which are valuable intermediates in the

synthesis of natural products and pharmaceuticals.

Tigloyl Chloride: Reacts readily with primary and secondary alcohols, often in the presence

of a non-nucleophilic base like pyridine or triethylamine to neutralize the HCl byproduct.[12]

The reaction is typically fast and proceeds to completion.

Tiglic Anhydride: The esterification reaction with tiglic anhydride is generally slower and

may require an acid catalyst (e.g., sulfuric acid) or a nucleophilic catalyst (e.g., 4-

dimethylaminopyridine, DMAP) to enhance the reaction rate.[11][13] The byproduct of this

reaction is tiglic acid, which needs to be removed from the reaction mixture.

Amide Bond Formation
The synthesis of amides from amines is a cornerstone of peptide synthesis and drug discovery.

Tigloyl Chloride: Reacts exothermically with primary and secondary amines to form the

corresponding amides.[7] A base is required to scavenge the liberated HCl. The high

reactivity of tigloyl chloride makes it suitable for reactions with less nucleophilic amines.

Tiglic Anhydride: Also reacts with amines to form amides, but the reaction is less vigorous.

[7][14] Two equivalents of the amine are often required: one to act as the nucleophile and the

other to neutralize the tiglic acid byproduct.[15] Alternatively, a non-nucleophilic base can be

used.

Experimental Protocols: A Practical Guide
To illustrate the practical differences in handling and reaction setup, representative protocols for

esterification and amidation are provided below.
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Workflow for Acylation Reactions
Caption: Comparative workflow for acylation reactions.

Protocol 1: Esterification of Benzyl Alcohol with Tigloyl
Chloride

To a stirred solution of benzyl alcohol (1.0 eq) and pyridine (1.2 eq) in anhydrous

dichloromethane (DCM) at 0°C, add tigloyl chloride (1.1 eq) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water and separate the organic layer.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford benzyl tiglate.

Protocol 2: Amidation of Aniline with Tiglic Anhydride
To a solution of aniline (2.0 eq) in anhydrous toluene, add tiglic anhydride (1.0 eq).

Heat the reaction mixture to 80-100°C and stir for 6-12 hours, monitoring by TLC.

Cool the reaction mixture to room temperature and dilute with ethyl acetate.

Wash the organic layer with 1M HCl to remove excess aniline, followed by saturated sodium

bicarbonate solution to remove tiglic acid, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Recrystallize the crude product to obtain N-phenyltiglamide.
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Safety and Handling: A Critical Consideration
Both tiglic anhydride and tigloyl chloride are hazardous chemicals that require careful

handling in a well-ventilated fume hood.[16][17][18][19][20][21]

Tigloyl Chloride: is highly corrosive, flammable, and moisture-sensitive.[3][5][6] It reacts

violently with water and alcohols.[22] Personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, is mandatory.[6][16][17] Store under an

inert atmosphere and away from heat and moisture.[5]

Tiglic Anhydride: is an irritant.[16] While less reactive than the acyl chloride, it is also

moisture-sensitive and should be handled with appropriate PPE.[20]

Chemical Hazard Comparison
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Caption: Hazard comparison of the two reagents.

Conclusion: Selecting the Appropriate Reagent
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The choice between tiglic anhydride and tigloyl chloride is a classic example of balancing

reactivity with practical considerations.

Choose Tigloyl Chloride for:

High Reactivity: When acylating unreactive alcohols or amines.

Speed: For rapid and complete conversions.

Lower Temperatures: When dealing with thermally sensitive substrates.

Choose Tiglic Anhydride for:

Milder Conditions: When a less vigorous reaction is desired to avoid side reactions.

Ease of Handling: As it is generally less hazardous than tigloyl chloride.

Alternative Byproduct: When the formation of tiglic acid is preferable to HCl.

Ultimately, the optimal choice of acylating agent will depend on the specific substrate, desired

reaction conditions, and safety protocols of the laboratory.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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